Cas no 3177-80-8 (2-Amino-3-methoxybenzoic acid)

• Product Name: 2-Amino-3-methoxybenzoic acid
• CAS No: 3177-80-8
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD00075178
• CID: 43898
• PubChem ID: 255720
• Update Time: 2025-11-01

2-Amino-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-methoxybenzoic acid
• 2-amino-3-methoxy-benzoic acid
• 2-amino-3-metoxy-benzoic acid
• 2-Amino-m-anisic Acid
• 3-methoxy-2-aminobenzoic acid
• 3-Methoxyanthranilate
• 3-methoxy-anthranilic acid
• 3-Methoxyanthranilic Acid
• Benzoic acid,2-amino-3-methoxy
• m-Anisic acid,2-amino
• methoxy-anthranilic acid
• o-Anisidine-6-carboxylic Acid
• FT-0634715
• 9BB46DAB-577F-4758-8D02-E7EDF6B52FBF
• 2-azanyl-3-methoxy-benzoic acid
• MFCD00075178
• AKOS005133185
• 2-Amino-3-methoxybenzoic acid, 98%
• NSC 81443
• NSC81443
• SXOPCLUOUFQBJV-UHFFFAOYSA-N
• 2-AMINO-3-METHOXYBENZOICACID
• A1-00266
• BCP06185
• AM20040159
• A1378
• AC-28712
• CHEBI:27440
• bmse000692
• SB11450
• HY-59377
• C05831
• SCHEMBL148830
• 4-ETHYL PROPIOPHENONE
• InChI=1/C8H9NO3/c1-12-6-4-2-3-5(7(6)9)8(10)11/h2-4H,9H2,1H3,(H,10,11
• A19579
• HU74W6CCX9
• SY011381
• 2-amino-3-methoxy benzoic acid
• DTXSID60292303
• m-Anisic acid, 2-amino-
• 2-Amino-3-(methyloxy)benzoic acid
• UNII-HU74W6CCX9
• CS-B0779
• Q27103130
• W-202311
• Benzoic acid, 2-amino-3-methoxy-
• EN300-86180
• PS-5537
• 3177-80-8
• CCG-40456
• NSC-81443
• Z1741972875
• NS00015306
• 2-Amino-m-Anisic Acid; 2-Amino-3-(methyloxy)benzoic Acid; 2-Amino-3-methoxybenzoic Acid; 3-Methoxy-2-aminobenzoic Acid; 3-Methoxyanthranilic Acid; NSC 81443
• DB-013150
• DTXCID50243445

• MDL： MFCD00075178
• Inchi： 1S/C8H9NO3/c1-12-6-4-2-3-5(7(6)9)8(10)11/h2-4H,9H2,1H3,(H,10,11)
• InChI Key： SXOPCLUOUFQBJV-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C(=O)O)=C1N
• BRN： 1450812

Computed Properties

• Exact Mass: 167.05800
• Monoisotopic Mass: 167.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Density: 1.303
• Melting Point: 169-170 °C (lit.)
• Boiling Point: 333.9℃ at 760 mmHg
• Flash Point: 155.8℃
• Refractive Index: 1.604
• PSA: 72.55000
• LogP: 1.55680
• Solubility: Not available

2-Amino-3-methoxybenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 2-Amino-3-methoxybenzoic acid

Recent Advances in the Research of 2-Amino-3-methoxybenzoic acid (CAS: 3177-80-8)

2-Amino-3-methoxybenzoic acid (CAS: 3177-80-8) is a key intermediate in the synthesis of various pharmaceuticals and bioactive compounds. Recent studies have highlighted its potential in drug development, particularly in the fields of anti-inflammatory, antimicrobial, and anticancer therapies. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and applications in medicinal chemistry.

One of the most significant advancements in the study of 2-Amino-3-methoxybenzoic acid is its role as a precursor in the synthesis of novel anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The researchers utilized molecular docking and in vitro assays to validate the compound's efficacy, suggesting its potential as a lead compound for developing new non-steroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, 2-Amino-3-methoxybenzoic acid has shown promise in antimicrobial applications. A recent study in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound exhibit broad-spectrum activity against Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, making it a candidate for further development as an antibiotic.

Another area of interest is the compound's potential in anticancer research. A 2024 preprint on ChemRxiv detailed the synthesis and evaluation of 2-Amino-3-methoxybenzoic acid derivatives as inhibitors of histone deacetylases (HDACs), enzymes that play a critical role in cancer progression. The findings indicated that these derivatives selectively target HDAC isoforms overexpressed in certain cancers, offering a new avenue for targeted therapy.

From a chemical perspective, recent work has focused on optimizing the synthesis of 2-Amino-3-methoxybenzoic acid to improve yield and purity. A 2023 paper in Organic Process Research & Development described a green chemistry approach using catalytic hydrogenation, which reduced the need for hazardous reagents and minimized waste generation. This advancement is particularly relevant for scaling up production in industrial settings.

In conclusion, 2-Amino-3-methoxybenzoic acid (CAS: 3177-80-8) continues to be a compound of significant interest in pharmaceutical research. Its versatility as a building block for bioactive molecules, coupled with its demonstrated biological activities, positions it as a valuable asset in drug discovery. Future research directions may include further structural optimization, mechanistic studies, and preclinical evaluations to fully exploit its therapeutic potential.